Cas no 63558-65-6 (4-Chloro-5-iodopyrimidine)

4-Chloro-5-iodopyrimidine is a halogenated pyrimidine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct reactivity, owing to the presence of both chloro and iodo substituents, enables selective functionalization at the 4- and 5-positions, making it valuable for constructing complex heterocyclic frameworks. The compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its high purity and stability ensure consistent performance in synthetic applications. Researchers favor this building block for developing bioactive molecules, including nucleoside analogs and kinase inhibitors, due to its ability to introduce diverse structural modifications efficiently. Proper handling under inert conditions is recommended to preserve its reactivity.
4-Chloro-5-iodopyrimidine structure
4-Chloro-5-iodopyrimidine structure
Product Name:4-Chloro-5-iodopyrimidine
CAS No:63558-65-6
MF:C4H2ClIN2
MW:240.42955160141
MDL:MFCD08276157
CID:58052
PubChem ID:11230204
Update Time:2025-06-07

4-Chloro-5-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-iodopyrimidine
    • 4-Chloro-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
    • 4-Chloro-5-iodo-pyrimidine
    • C4H2ClIN2
    • Pyrimidine, 4-chloro-5-iodo-
    • PubChem7344
    • KSC493O7D
    • BIWOQXBVRYUITN-UHFFFAOYSA-N
    • EBD43541
    • RP07160
    • PB23589
    • 4-chloro-5-iodo-pyrimidine, AldrichCPR
    • SY021511
    • HC210326
    • EN001240
    • BC674947
    • TL8004436
    • ST1141020
    • AB0060864
    • A8749
    • 4C
    • CS-W018727
    • EN300-83173
    • W-203359
    • DTXSID70459485
    • 63558-65-6
    • SCHEMBL359600
    • FT-0648664
    • BCP32070
    • AS-30570
    • Z1079458538
    • MFCD08276157
    • AC-25830
    • AKOS012298915
    • AMY5242
    • DB-011578
    • MDL: MFCD08276157
    • Inchi: 1S/C4H2ClIN2/c5-4-3(6)1-7-2-8-4/h1-2H
    • InChI Key: BIWOQXBVRYUITN-UHFFFAOYSA-N
    • SMILES: IC1=CN=CN=C1Cl

Computed Properties

  • Exact Mass: 239.89500
  • Monoisotopic Mass: 239.89512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 1.8

Experimental Properties

  • Density: 2.187
  • Boiling Point: 275℃ at 760 mmHg
  • Flash Point: 120.1 ºC
  • PSA: 25.78000
  • LogP: 1.73460

4-Chloro-5-iodopyrimidine Security Information

4-Chloro-5-iodopyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5-iodopyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
072265-1g
4-Chloro-5-iodopyrimidine
63558-65-6 95+%
1g
1105CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
072265-5g
4-Chloro-5-iodopyrimidine
63558-65-6 95+%
5g
3217CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MK929-250mg
4-Chloro-5-iodopyrimidine
63558-65-6 98%
250mg
274CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MK929-100mg
4-Chloro-5-iodopyrimidine
63558-65-6 98%
100mg
121CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MK929-1g
4-Chloro-5-iodopyrimidine
63558-65-6 98%
1g
444.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
072265-1g
4-Chloro-5-iodopyrimidine
63558-65-6 95+%
1g
1105.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
072265-5g
4-Chloro-5-iodopyrimidine
63558-65-6 95+%
5g
3217.0CNY 2021-07-05
abcr
AB469049-250 mg
4-Chloro-5-iodopyrimidine, 95%; .
63558-65-6 95%
250MG
€75.70 2023-07-18
abcr
AB469049-1 g
4-Chloro-5-iodopyrimidine, 95%; .
63558-65-6 95%
1g
€92.90 2023-07-18
abcr
AB469049-5 g
4-Chloro-5-iodopyrimidine, 95%; .
63558-65-6 95%
5g
€213.00 2023-07-18

4-Chloro-5-iodopyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:63558-65-6)4-Chloro-5-iodopyrimidine
Order Number:A8749
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:44
Price ($):366.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:63558-65-6)4-氯-5-碘嘧啶
Order Number:LE1685266
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:63558-65-6)4-Chloro-5-iodopyrimidine
Order Number:1685266
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:22
Price ($):discuss personally
Email:sales2@senfeida.com

4-Chloro-5-iodopyrimidine Related Literature

  • 1. Photolysis of 5-iodopyrimidines in benzene or heteroarenes; a convenient route to 5-phenyl- and 5-heteroaryl-pyrimidines
    David W. Allen,David J. Buckland,Barrie G. Hutley,A. Christopher Oades,J. Bryan Turner J. Chem. Soc. Perkin Trans. 1 1977 621
Recommended suppliers
Amadis Chemical Company Limited
(CAS:63558-65-6)4-Chloro-5-iodopyrimidine
A8749
Purity:99%
Quantity:25g
Price ($):366.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:63558-65-6)4-氯-5-碘嘧啶
LE1685266
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email